Cas no 57927-99-8 (Pyridine, 2-methyl-3,5-dinitro-)

• Product Name: Pyridine, 2-methyl-3,5-dinitro-
• CAS No: 57927-99-8
• MF: C₆H₅N₃O₄
• MW: 183.121600866318
• CID: 343755
• PubChem ID: 15554706
• Update Time: 2025-04-19

Pyridine, 2-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-methyl-3,5-dinitro-
• 2-methyl-3,5-dinitropyridine
• SCHEMBL3934740
• DTXSID90574023
• 57927-99-8

• Inchi： 1S/C6H5N3O4/c1-4-6(9(12)13)2-5(3-7-4)8(10)11/h2-3H,1H3
• InChI Key： KCVGGFSEOSVOQH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CN=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 183.02805
• Monoisotopic Mass: 183.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 99.17